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Compound of Interest

Compound Name: Dimethyl pimelate-d4

cat. No.: B12396951

An In-depth Technical Guide to the Physical Properties of Dimethyl Pimelate-d4

Introduction

Dimethyl pimelate-d4 is the deuterium-labeled version of Dimethyl pimelate.[1][2][3] Stable
isotope-labeled compounds, such as Dimethyl pimelate-d4, serve critical roles in research,
particularly as tracers for quantification and as internal standards for analyses using nuclear
magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid
chromatography-mass spectrometry (LC-MS).[1] The introduction of deuterium can potentially
influence the pharmacokinetic and metabolic profiles of molecules, a factor of considerable
interest in drug development.[4] This guide provides a comprehensive overview of the known
physical and chemical properties of Dimethyl pimelate-d4, alongside relevant experimental
protocols for its synthesis and analysis.

Physicochemical Properties

The following table summarizes the key physical and chemical properties of Dimethyl
pimelate-d4 and its non-labeled counterpart, Dimethyl pimelate. This data is essential for
handling, storage, and application in a research setting.
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Dimethyl pimelate

Property Dimethyl pimelate-d4 (Unlabeled)

CAS Number 120811-82-7 1732-08-7

Molecular Formula CoH12D404 CoH1604

Molecular Weight 192.25 g/mol 188.22 g/mol

Appearance Typically solid at room Clear, c.olo.rless to slightly
temperature yellow liquid

Melting Point -21°C

Boiling Point 250.3 £ 0.0 °C at 760 mmHg 121-122 °C at 11 mmHg

Density 1.0+ 0.1 g/cm3 1.041 g/mL at 25 °C

Flash Point 105.4 £ 16.9 °C 105.4 °C

Vapor Pressure

0.0 £ 0.5 mmHg at 25°C

0.0219 mmHg at 25°C

Refractive Index

1.427

n20/D 1.431

Solubility

Soluble in ethanol, benzene,
and ether. Slightly soluble in

water.

Storage Conditions

Powder: -20°C for 3 years, 4°C
for 2 years. In solvent: -80°C
for 6 months, -20°C for 1

month.

Store at 0-8 °C.
Recommended in a cool, dark

place below 15°C.

InChl Key

SHWINQXIGSEZAP-
UHFFFAOYSA-N

SHWINQXIGSEZAP-
UHFFFAOYSA-N

Experimental Protocols
Synthesis of Dimethyl Pimelate (Unlabeled)

While a specific protocol for Dimethyl pimelate-d4 is not detailed in the provided results, the
synthesis of its unlabeled analog offers a foundational methodology. The common method is
the esterification of pimelic acid with methanol.
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Materials:

Pimelic acid
Methanol
p-toluenesulfonic acid (catalyst)

Sodium carbonate (for neutralization)

Procedure:

Reaction Setup: In a 50-liter glass reactor equipped with a stirrer and thermometer, combine
5.0 kg of pimelic acid, 25 L of methanol, and 200 g of p-toluenesulfonic acid.

Esterification: Begin stirring and heat the mixture to reflux for 7 hours. The reaction progress
is monitored until the pimelic acid concentration is below 0.5%.

Neutralization: Cool the mixture to room temperature and add 300 g of sodium carbonate to
neutralize the p-toluenesulfonic acid catalyst.

Filtration: Filter the mixture to remove solids.

Solvent Removal: Remove the excess methanol from the filtrate by distillation to yield crude
dimethyl pimelate.

Purification: Purify the crude product via high-vacuum distillation. At a vacuum of 42 Pa and
an oil bath temperature of 110°C, the pure dimethyl pimelate is collected at a gas-phase
temperature of 74°C. This process typically yields a product with a purity of 99.8%.

Analytical Characterization

The identity and purity of Dimethyl pimelate and its deuterated analogs are confirmed using

standard analytical techniques.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H NMR and 3C NMR are used to

confirm the molecular structure. For Dimethyl pimelate-d4, NMR is also used to confirm the
location and extent of deuterium incorporation.
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e Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to assess the
purity of the compound. For the deuterated standard, GC-MS or LC-MS is the primary
application for its use as an internal standard in quantitative analysis.

Visualizations
Logical Relationship and Applications

The following diagram illustrates the relationship between Dimethyl pimelate and its deuterated
form, highlighting their distinct primary applications in research and industry.
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Caption: Relationship between Dimethyl Pimelate and its d4 analog.

Experimental Workflow: Synthesis and Purification

This diagram outlines the step-by-step workflow for the synthesis and purification of Dimethyl
pimelate via esterification.
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Caption: Workflow for the synthesis of Dimethyl Pimelate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of Dimethyl pimelate-d4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396951#physical-properties-of-dimethyl-pimelate-
d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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